Cas no 790270-95-0 (ethyl 5-(4-chlorophenyl)-2-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)thiophene-3-carboxylate)

• Product Name: ethyl 5-(4-chlorophenyl)-2-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)thiophene-3-carboxylate
• CAS No: 790270-95-0
• MF: C₂₀H₁₈ClNO₃S
• MW: 387.879823207855
• CID: 3107256
• PubChem ID: 2512579
• Update Time: 2025-06-09

ethyl 5-(4-chlorophenyl)-2-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 5-(4-chlorophenyl)-2-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)thiophene- 3-carboxylate
• ethyl 5-(4-chlorophenyl)-2-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)thiophene-3-carboxylate
• ethyl5-(4-chlorophenyl)-2-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)thiophene-3-carboxylate
• Z56347184
• Ethyl 5-(4-chlorophenyl)-2-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)-3-thiophenecarboxylate
• AKOS008024258
• EN300-10166
• G38655
• ethyl 5-(4-chlorophenyl)-2-(3-formyl-2,5-dimethylpyrrol-1-yl)thiophene-3-carboxylate
• 790270-95-0
• DTXSID101123850

• Inchi： 1S/C20H18ClNO3S/c1-4-25-20(24)17-10-18(14-5-7-16(21)8-6-14)26-19(17)22-12(2)9-15(11-23)13(22)3/h5-11H,4H2,1-3H3
• InChI Key： LXCHBELRQSVJFD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C(=O)OCC)=C(N2C(C)=CC(C=O)=C2C)S1

Computed Properties

• Exact Mass: 387.0695923Da
• Monoisotopic Mass: 387.0695923Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 76.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on ethyl 5-(4-chlorophenyl)-2-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)thiophene-3-carboxylate

Introduction to Ethyl 5-(4-chlorophenyl)-2-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)thiophene-3-carboxylate (CAS No. 790270-95-0)

Ethyl 5-(4-chlorophenyl)-2-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)thiophene-3-carboxylate, identified by its CAS number 790270-95-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for various applications in medicinal chemistry and material science.

The molecular structure of Ethyl 5-(4-chlorophenyl)-2-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)thiophene-3-carboxylate incorporates several key functional groups, including a thiophene ring, a pyrrole ring, and ester functionalities. These components contribute to its diverse chemical properties and potential biological activities. The presence of a chlorophenyl group and a formyl group further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The thiophene and pyrrole moieties are particularly well-studied due to their ability to interact with biological targets in various ways. For instance, thiophene derivatives have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties, while pyrrole-based compounds are known for their role in enzyme inhibition and neurotransmitter modulation.

The ester functionality in Ethyl 5-(4-chlorophenyl)-2-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)thiophene-3-carboxylate not only contributes to its solubility and stability but also provides a site for further chemical modifications. This versatility makes it an attractive building block for the synthesis of more intricate pharmacophores. Researchers have leveraged these properties to develop new drug candidates targeting a range of diseases, from infectious disorders to chronic conditions.

One of the most compelling aspects of this compound is its potential as a precursor for the development of small-molecule drugs. The formyl group, in particular, can be easily converted into other functional groups such as alcohols or amines through reduction or condensation reactions. This flexibility allows chemists to tailor the molecule's properties to specific biological targets. Additionally, the chlorophenyl group can participate in nucleophilic aromatic substitution reactions, enabling further diversification of the molecular structure.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that thiophene-pyrrole hybrids exhibit potent activity against certain types of cancer cells by inhibiting specific kinases. The compound under discussion shares structural similarities with these hybrids, suggesting that it may also possess similar biological effects. Further research is needed to fully elucidate its potential therapeutic applications.

The synthesis of Ethyl 5-(4-chlorophenyl)-2-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)thiophene-3-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the reaction of commercially available starting materials such as 4-chlorobenzaldehyde and 2,5-dimethylpyrrole. These precursors undergo condensation reactions with appropriate reagents to form the desired heterocyclic core.

Once the thiophene-pyrrole scaffold is established, additional functional groups are introduced through subsequent chemical transformations. The ester group is typically formed by reacting the carboxylic acid derivative with ethanol under acidic conditions. The formyl group can be introduced via Vilsmeier-Haack formylation or by oxidizing an alcohol precursor. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to ensure the correct product formation.

The final product is then purified through recrystallization or column chromatography to obtain high-quality material suitable for further studies. Once synthesized, the compound can be subjected to various biological assays to evaluate its activity against target proteins or enzymes. These assays provide crucial data on its potential as a drug candidate and help guide subsequent optimization efforts.

In conclusion, Ethyl 5-(4-chlorophenyl)-2-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl)thiophene-3-carboxylate (CAS No. 790270-95-0) is a versatile organic compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing novel drug candidates targeting various diseases. As our understanding of heterocyclic chemistry continues to advance, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.